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7-Methyl-3-octyne: Nomenclature and
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Compound of Interest

Compound Name: 7-Methyl-3-octyne

Cat. No.: B1605108

The scientifically correct and universally accepted IUPAC name for the chemical compound in
qguestion is 7-methyl-3-octyne. This name precisely describes its molecular structure
according to the rules set by the International Union of Pure and Applied Chemistry (IUPAC).
The structure consists of an eight-carbon chain (octyne) with a triple bond starting at the third
carbon and a methyl group attached to the seventh carbon.

The compound is identified by the CAS Registry Number 37050-06-9.[1] Its molecular formula
Is CoH1s, and it has a molecular weight of 124.22 g/mol .[2]

While the IUPAC name is the standard, several synonyms are also used to refer to this
compound in various contexts, including commercial listings and chemical databases.

Type Name

IUPAC Name 7-methyl-3-octyne[1][3]
Alternative IUPAC 7-methyloct-3-yne[2][3][4]
Other Names 1-Ethyl-2-isoamylacetylene[3][5]

Aethyl-isoamyl-acetylen[4]

methyloctyne[3][5]

It is important to note that the request for an in-depth technical guide, including experimental
protocols and signaling pathway diagrams, is not applicable to the topic of chemical
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nomenclature. Such a format is suited for describing complex biological processes or
experimental research, not for defining the name of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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